Cas no 65711-48-0 (PYRAZINECARBONITRILE, 3-AMINO-6-[(2,3-DIHYDRO-1H-INDOL-1-YL)METHYL]-)

PYRAZINECARBONITRILE, 3-AMINO-6-[(2,3-DIHYDRO-1H-INDOL-1-YL)METHYL]- structure
65711-48-0 structure
Product name:PYRAZINECARBONITRILE, 3-AMINO-6-[(2,3-DIHYDRO-1H-INDOL-1-YL)METHYL]-
CAS No:65711-48-0
MF:C14H13N5
MW:251.286521673203
CID:3517103

PYRAZINECARBONITRILE, 3-AMINO-6-[(2,3-DIHYDRO-1H-INDOL-1-YL)METHYL]- Chemical and Physical Properties

Names and Identifiers

    • PYRAZINECARBONITRILE, 3-AMINO-6-[(2,3-DIHYDRO-1H-INDOL-1-YL)METHYL]-
    • 2-Pyrazinecarbonitrile, 3-amino-6-[(2,3-dihydro-1H-indol-1-yl)methyl]-
    • Inchi: 1S/C14H13N5/c15-7-12-14(16)17-8-11(18-12)9-19-6-5-10-3-1-2-4-13(10)19/h1-4,8H,5-6,9H2,(H2,16,17)
    • InChI Key: OTPWPIPPWKFHEU-UHFFFAOYSA-N
    • SMILES: C1(C#N)=NC(CN2C3=C(C=CC=C3)CC2)=CN=C1N

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Melting Point: 158-161 °C(Solv: isopropanol (67-63-0))
  • Boiling Point: 515.3±50.0 °C(Predicted)
  • pka: 3.61±0.20(Predicted)

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